Cas no 381246-25-9 (2-BROMO-2-FLUOROETHYLACETATE)

• Product Name: 2-BROMO-2-FLUOROETHYLACETATE
• CAS No: 381246-25-9
• MF: C₄H₆BrFO₂
• MW: 184.991644382477
• CID: 3252965
• PubChem ID: 86684659
• Update Time: 2025-04-21

2-BROMO-2-FLUOROETHYLACETATE Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-2-FLUOROETHYLACETATE
• Ethanol, 2-bromo-2-fluoro-, 1-acetate
• 381246-25-9
• bromofluoroethyl acetate
• CUPGQDPIJYIMNH-UHFFFAOYSA-N
• DTXSID301287103
• SCHEMBL3307290

• Inchi： 1S/C4H6BrFO2/c1-3(7)8-2-4(5)6/h4H,2H2,1H3
• InChI Key： CUPGQDPIJYIMNH-UHFFFAOYSA-N
• SMILES： C(OC(=O)C)C(Br)F

Computed Properties

• Exact Mass: 183.95352Da
• Monoisotopic Mass: 183.95352Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 86.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų